![molecular formula C14H20BrNO3 B3100207 tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-methylcarbamate CAS No. 1364423-55-1](/img/structure/B3100207.png)
tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-methylcarbamate
Overview
Description
“tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-methylcarbamate” is a chemical compound with the CAS Number 1364423-55-1 . It has a molecular weight of 330.22 . The IUPAC name for this compound is tert-butyl 2- (4-bromophenoxy)ethyl (methyl)carbamate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H20BrNO3/c1-14(2,3)19-13(17)16(4)9-10-18-12-7-5-11(15)6-8-12/h5-8H,9-10H2,1-4H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 330.22 . It is recommended to be stored in a refrigerated environment .Scientific Research Applications
Suzuki Coupling Reactions
This compound, due to the presence of BOC protection, serves as an ideal substrate for Suzuki coupling reactions . This reaction is a type of cross-coupling reaction, used in organic chemistry to synthesize carbon-carbon bonds, and is particularly useful in the synthesis of complex organic compounds.
Biological Activities
Derived compounds from tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-methylcarbamate have shown a wide spectrum of biological activities . These include:
- Antibacterial Activity : The compounds have been found to exhibit antibacterial properties .
- Antifungal Activity : They have also shown antifungal properties .
- Anticancer Activity : Some studies suggest potential anticancer activities .
- Antiparasitic Activity : The compounds have demonstrated antiparasitic effects .
- Antihistamine Activity : They have been found to have antihistamine properties .
- Antidepressive Activities : Some compounds have shown potential antidepressive effects .
Synthesis of Ceftolozane
An important intermediate product in the synthesis of ceftolozane, a novel cephalosporin antibiotic, was obtained using tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-methylcarbamate . The synthesis involved amination, reduction, esterification, trityl protection, and condensation steps starting from 1-methyl-1H-pyrazol-5-amine .
properties
IUPAC Name |
tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-methylcarbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BrNO3/c1-14(2,3)19-13(17)16(4)9-10-18-12-7-5-11(15)6-8-12/h5-8H,9-10H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGPSXULSPMUNCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CCOC1=CC=C(C=C1)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-[2-(4-bromophenoxy)ethyl]-N-methylcarbamate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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